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Compound of Interest

Compound Name:
Ethyl 4-hydroxy-1-

methylcyclohexanecarboxylate

CAS No.: 104036-19-3

Cat. No.: B598555

Get Quote

Executive Summary & Immediate Classification
Ethyl 4-hydroxy-1-methylcyclohexanecarboxylate is a functionalized organic ester used

primarily as a pharmaceutical intermediate.[1][2] For disposal purposes, it is classified as Non-

Halogenated Organic Waste.

Primary Hazard: Combustible/Flammable Liquid (depending on specific flash point) and

Skin/Eye Irritant.

Disposal Stream: Organic Solvents (Non-Halogenated).[3][4][5][6]

Critical Prohibition: Do NOT pour down the drain. Do NOT mix with oxidizers (e.g., nitric acid)

or halogenated solvents if possible (to reduce disposal costs).

Chemical Profile & Hazard Identification
The "Why" behind the protocol.
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Effective disposal requires understanding the molecule's behavior. As a Senior Application

Scientist, I prioritize the "Structure-Activity Relationship" (SAR) of the waste to prevent

incompatible mixing.

Feature Chemical Logic Operational Implication

Ester Group (-COOEt)
Susceptible to hydrolysis;

flammable.[1][2]

Fire Hazard: Treat as Class 3

Flammable Liquid.[1][2]

Incompatibility: Segregate from

strong acids/bases to prevent

exothermic hydrolysis in the

waste drum.

Hydroxyl Group (-OH)
Increases polarity and water

solubility.[1][2]

Miscibility: Will likely mix well

with ethanol/methanol waste

but may form emulsions with

pure hexanes.[1][2]

Cyclohexane Ring
Lipophilic carbon backbone.[1]

[2]

Solvent Class: Requires

organic solvent incineration

(high BTU value).[1][2]

Halogen Status None (C, H, O only).[1][2]

Cost Control: Dispose in "Non-

Halogenated" streams. Mixing

with Chloroform/DCM triples

disposal costs.

Waste Segregation Protocol
The "Self-Validating" System.[1][2]

The most common laboratory error is improper segregation. This molecule must be isolated

from incompatible streams to prevent "waste bulking" reactions.[7]

The Segregation Logic (Graphviz)
The following decision tree illustrates the correct workflow for identifying the waste stream.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Non-Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598555?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Waste Generation

Is the chemical mixed with other solvents?

Does the mixture contain Halogens?
(Cl, Br, F, I - e.g., DCM, Chloroform)

Yes

Stream A: Non-Halogenated Organic

No (Pure Substance)

No

Stream B: Halogenated Organic

Yes

Apply Hazardous Waste Tag
(List all constituents %)

Label: 'Non-Halogenated Solvent'Label: 'Halogenated Solvent'

Stream C: Aqueous Waste
(Only if <5% Organic)

Click to download full resolution via product page

Figure 1: Decision logic for segregating organic ester waste. Blue nodes indicate decision

points; Green indicates the target stream for this specific chemical.[2]

Step-by-Step Disposal Procedure
Phase 1: Bench-Level Accumulation
Objective: Secure containment at the point of generation.

Select Container: Use a chemically compatible container (High-Density Polyethylene (HDPE)

or Glass).

Why: Esters can swell certain low-grade plastics over time; HDPE is resistant.[2]
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Labeling (Immediate): Before adding the first drop of waste, attach a Hazardous Waste Tag.

Field: Chemical Name (Write out full name: "Ethyl 4-hydroxy-1-
methylcyclohexanecarboxylate").

Field: Hazard Checkbox (Select "Flammable" and "Irritant").

Field: Composition (If pure, write "95-100%").

Transfer: Pour waste into the container using a funnel to prevent spillage.

Safety Check: Ensure the container is in a secondary containment tray (tub) to catch drips.

Phase 2: Satellite Accumulation Area (SAA)
Objective: Regulatory compliance (RCRA) pending pickup.

Cap Tightness: Ensure the cap is screwed on tightly when not actively adding waste.[3]

Reference: OSHA 29 CFR 1910.1450 requires containers to be closed to prevent fugitive

emissions [1].

Segregation: Place the container in the "Organic Solvents" bin.

Critical: Do not place in the same secondary containment tray as Oxidizing Acids

(Nitric/Perchloric).

Phase 3: Final Disposal (EHS Handoff)
Objective: Transfer to incineration facility.

Request Pickup: When the container is 90% full (leave headspace for expansion), submit a

pickup request to your Environmental Health & Safety (EHS) department.

Manifesting: The waste will likely be coded under EPA Waste Code D001 (Ignitable) if the

flash point is <60°C, or as a general organic waste requiring thermal destruction [2].

Spill Response Protocol

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b598555/docs?utm_src=pdf-body#operational-guide-disposal-of-ethyl-4-hydroxy-1-methylcyclohexanecarboxylate
https://www.benchchem.com/product/b598555/docs?utm_src=pdf-body#operational-guide-disposal-of-ethyl-4-hydroxy-1-methylcyclohexanecarboxylate
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598555?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate actions for accidental release.

Scale Action Plan

Minor (<50 mL)

1. Alert nearby personnel.2. Wear nitrile gloves

and safety glasses.3. Absorb with vermiculite or

universal absorbent pads.4. Place soaked pads

in a sealable bag and label as "Hazardous

Waste (Debris)."

Major (>500 mL)

1. Evacuate the immediate area.2. Eliminate

ignition sources (turn off hot plates/stirrers).3.

Call EHS/Emergency Response.4. Do not

attempt cleanup without respiratory protection

(organic vapor cartridge) due to potential VOC

accumulation.

Regulatory & Compliance Context
EPA RCRA Status: This chemical is not P-listed or U-listed by specific name.[2] However, it

exhibits the characteristic of Ignitability (D001) in many formulations and must be treated as

such [2].

OSHA Lab Standard: This procedure complies with 29 CFR 1910.1450 (Occupational

Exposure to Hazardous Chemicals in Laboratories), requiring a Chemical Hygiene Plan that

includes specific disposal provisions [1].[8]

References
Occupational Safety and Health Administration (OSHA). (n.d.).[9] Occupational Exposure to

Hazardous Chemicals in Laboratories (29 CFR 1910.1450).[8][9] United States Department

of Labor. [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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